
Application Note: Quantitative Analysis of
Rufinamide in Human Plasma by LC-MS/MS

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rufinamide-15N,d2-1

Cat. No.: B12359851 Get Quote

A robust and high-throughput method for the determination of Rufinamide using a stable

isotope-labeled internal standard.

Introduction
Rufinamide is an antiepileptic medication used as an adjunctive treatment for seizures

associated with Lennox-Gastaut syndrome. Therapeutic Drug Monitoring (TDM) of Rufinamide

is crucial for optimizing dosage, ensuring efficacy, and minimizing toxicity. This application note

describes a sensitive, specific, and robust Liquid Chromatography with Tandem Mass

Spectrometry (LC-MS/MS) method for the quantification of Rufinamide in human plasma. The

method utilizes Rufinamide-¹⁵N,d₂, a stable isotope-labeled internal standard (SIL-IS), to

ensure high accuracy and precision by correcting for matrix effects and variability in sample

processing. The simple protein precipitation sample preparation protocol allows for high-

throughput analysis suitable for clinical research and drug development settings.

Experimental Protocols
Materials and Reagents

Standards: Rufinamide and Rufinamide-¹⁵N,d₂ certified reference standards.[1][2]

Solvents: HPLC-grade Methanol and Acetonitrile; Formic Acid (LC-MS grade).

Water: Deionized water, 18 MΩ·cm or higher purity.
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Matrix: Blank human plasma (K₂EDTA).

Preparation of Standards and Quality Controls
Stock Solutions (1 mg/mL): Prepare primary stock solutions of Rufinamide and Rufinamide-

¹⁵N,d₂ (Internal Standard, IS) by dissolving the reference standards in methanol.

Working Standard Solutions: Prepare serial dilutions of the Rufinamide stock solution with

50:50 Methanol/Water to create working solutions for calibration curve (CC) standards and

quality control (QC) samples.

Internal Standard Spiking Solution (100 ng/mL): Dilute the Rufinamide-¹⁵N,d₂ stock solution

with acetonitrile to achieve a final concentration of 100 ng/mL.

Calibration Curve (CC) and Quality Control (QC) Samples: Spike appropriate volumes of the

working standard solutions into blank human plasma to prepare CC standards and four

levels of QC samples: Lower Limit of Quantification (LLOQ), Low QC (LQC), Medium QC

(MQC), and High QC (HQC).

Sample Preparation Protocol
Pipette 50 µL of plasma sample (blank, CC, QC, or unknown) into a 1.5 mL microcentrifuge

tube.

Add 150 µL of the Internal Standard Spiking Solution (100 ng/mL Rufinamide-¹⁵N,d₂ in

acetonitrile) to each tube.[3]

Vortex mix for 30 seconds to precipitate proteins.

Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

Transfer 100 µL of the clear supernatant to an HPLC vial.

Inject 5 µL of the supernatant into the LC-MS/MS system.[3]

LC-MS/MS Method Workflow
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Caption: Workflow for Rufinamide quantification in plasma.
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Liquid Chromatography Conditions
Parameter Condition

HPLC System UltiMate 3000 RS or equivalent

Column
Hypersil GOLD C18 (50 x 2.1 mm, 1.9 µm) or

equivalent[3]

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Methanol

Flow Rate 0.4 mL/min

Gradient
10% B to 95% B in 2.5 min, hold for 1 min,

return to 10% B in 0.5 min

Run Time 4.5 minutes[4]

Injection Volume 5 µL

Column Temperature 40 °C

Mass Spectrometry Conditions
Parameter Condition

Mass Spectrometer Triple Quadrupole Mass Spectrometer

Ionization Mode
Heated Electrospray Ionization (H-ESI),

Positive[4]

Scan Type Multiple Reaction Monitoring (MRM)

Spray Voltage 3500 V

Vaporizer Temp. 350 °C

Capillary Temp. 320 °C

Collision Gas Argon

Table 1: MRM Transitions and Parameters
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Compound Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Rufinamide 239.1 127.1 25

Rufinamide-¹⁵N,d₂ (IS) 242.1 129.1 25

Method Validation Results
The method was validated according to established guidelines for bioanalytical method

validation.

Linearity
The calibration curve was linear over the concentration range of 5 to 2,500 ng/mL in human

plasma. The coefficient of determination (r²) was consistently ≥0.995.

Table 2: Calibration Curve Linearity and Accuracy

Nominal Conc. (ng/mL)
Mean Back-Calculated
Conc. (ng/mL)

Accuracy (%Bias)

5.0 4.8 -4.0%

10.0 10.3 +3.0%

50.0 51.5 +3.0%

250.0 244.8 -2.1%

500.0 508.0 +1.6%

1000.0 989.0 -1.1%

2000.0 2040.0 +2.0%

2500.0 2475.0 -1.0%

Precision and Accuracy
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The intra- and inter-day precision and accuracy were evaluated at four QC levels. The results

demonstrate excellent reproducibility and accuracy.[3][5]

Table 3: Intra- and Inter-Day Precision and Accuracy (n=5)

QC Level
Nominal
Conc.
(ng/mL)

Intra-Day
Precision
(%RSD)

Intra-Day
Accuracy
(%Bias)

Inter-Day
Precision
(%RSD)

Inter-Day
Accuracy
(%Bias)

LLOQ 5.0 6.8% -2.5% 7.5% -1.8%

LQC 15.0 5.1% +1.3% 6.2% +2.1%

MQC 750.0 3.5% -0.8% 4.1% -1.5%

HQC 2000.0 2.9% +2.3% 3.8% +1.7%

Matrix Effect and Recovery
The extraction recovery and matrix effect were assessed at three QC levels. The use of a

stable isotope-labeled internal standard effectively normalized for variability.

Table 4: Extraction Recovery and Matrix Effect

QC Level
Nominal Conc.
(ng/mL)

Mean
Extraction
Recovery (%)

Matrix Factor
IS-Normalized
Matrix Factor

LQC 15.0 95.2% 0.97 1.01

MQC 750.0 97.8% 0.95 0.99

HQC 2000.0 96.5% 0.96 1.00

Conclusion
This application note presents a validated LC-MS/MS method for the quantitative determination

of Rufinamide in human plasma. The simple protein precipitation sample preparation makes it

suitable for high-throughput analysis. The method demonstrates excellent linearity, precision,
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and accuracy across a clinically relevant concentration range.[4] The use of the stable isotope-

labeled internal standard, Rufinamide-¹⁵N,d₂, ensures reliable quantification by mitigating

potential matrix effects. This robust method is well-suited for therapeutic drug monitoring and

pharmacokinetic studies involving Rufinamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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